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This guide provides general information on managing electrostatic discharge (ESD) risks for
sensitive electronic components and non-explosive, static-sensitive chemicals in a laboratory
environment.

Frequently Asked Questions (FAQSs)

Q1: What is electrostatic discharge (ESD)?

Al: Electrostatic discharge is the sudden flow of electricity between two electrically charged
objects caused by contact, an electrical short, or dielectric breakdown. A buildup of static
electricity can be created by tribocharging, which is the separation of electric charges that
occurs when two materials are brought into contact and then separated.

Q2: Why is ESD a concern in a laboratory setting?

A2: In a laboratory, ESD can pose a risk to sensitive electronic equipment, leading to damage
or malfunction. It can also be an ignition source for flammable vapors or combustible dusts,
although this guide does not cover protocols for explosive materials. For researchers working
with sensitive electronics or volatile but non-explosive substances, controlling ESD is crucial for
both accurate measurements and general safety.
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Q3: What are the primary sources of static electricity in a lab?
A3: Common sources include:

e The movement of personnel (e.g., walking across a floor).
« Friction between clothing and seating.

e The movement of non-conductive materials, such as plastic carts, over certain types of
flooring.

o Standard plastic bags, containers, and tools.
o Automated equipment with moving belts and rollers.
Q4: How can | tell if my laboratory has an ESD problem?

A4: Signs of potential ESD issues include unexplained damage to electronic components,
inconsistent performance of sensitive instruments, or audible "snaps" of static discharge,
especially in low-humidity environments. Specialized equipment like static field meters can be
used to quantify the level of static charge in a specific area.

Troubleshooting Common ESD Issues

Issue 1: Repeated failure of a sensitive electronic instrument.

e Question: Could ESD be the cause of repeated electronic component failure?
e Answer & Solution:

o Verify Grounding: Ensure the instrument is properly grounded according to the
manufacturer's specifications. Check that the power cord has an intact ground pin and is
plugged into a properly grounded outlet.

o Use ESD Protection: When interacting with the instrument's internal components (e.g.,
changing a sensor), always use a personal grounding device, such as a wrist strap
connected to a common point ground.
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o Assess Workstation: The surface where the instrument is placed should be an ESD-
protective mat that is also connected to a common point ground.

o Review User Apparel: Avoid wearing clothing made of highly static-generating materials
like wool or synthetic fabrics. Cotton-based lab coats are preferable. Ensure appropriate
ESD-safe footwear is used if the flooring is not specifically designed to be static-
dissipative.

Issue 2: Inconsistent readings from a high-impedance sensor.

e Question: My sensor readings are fluctuating unpredictably. Could this be related to static
electricity?

o Answer & Solution:

o Environmental Control: Low humidity significantly increases the potential for static buildup.
Maintain relative humidity in the laboratory between 40% and 60% to help dissipate static
charges naturally.

o lonization: For highly sensitive applications, use an ionizer. An ionizer neutralizes static
charges on insulating materials and isolated conductors by flooding the work area with a
balanced stream of positive and negative ions.

o Shielding: Keep non-essential, static-generating materials (like standard plastic binders,
styrofoam, etc.) away from the sensitive sensor and its measurement area. Use ESD-safe
containers and tools when working nearby.

Quantitative Data Summary

The following table summarizes the typical electrostatic voltage generated by common
activities at different relative humidity levels. This data highlights the importance of humidity
control in mitigating ESD risks.
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Voltage at 10-20% Relative Voltage at 65-90% Relative

Activity o o

Humidity Humidity
Walking across a vinyl floor 12,000 V 250 vV
Walking across a carpet 35,000 V 1,500 V
Picking up a standard plastic

20,000 V 1,200V
bag
Sliding a plastic sleeve off a

6,000 V 600 V
document
Working at a bench (worker

6,000 V 100 V

movement)

Data is illustrative and sourced from general ESD safety handbooks.

General ESD-Safe Handling Protocol (for Non-
Explosive Items)

This protocol describes a general workflow for handling ESD-sensitive electronic components.
e Prepare the ESD-Protected Area (EPA):
o Ensure the designated workstation has a grounded, static-dissipative mat.
o Confirm that the common point ground is connected to the building's equipment ground.
o Check that relative humidity is within the acceptable range (40-60%).
e Personal Grounding:
o Before entering the EPA, put on appropriate ESD-safe footwear or heel grounders.

o At the workstation, put on and connect a wrist strap to the common point ground. Test the
wrist strap with a tester to ensure it is functioning correctly.

e Handling the Sensitive Item:
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[e]

Keep the ESD-sensitive item in its protective, shielded packaging until it is at the EPA.

o

Place the item on the static-dissipative mat.

[¢]

Perform the required work using only ESD-safe tools.

[¢]

Avoid bringing any personal items or standard plastics into the EPA.

o Storage and Transport:

o Once work is complete, immediately place the item back into an ESD-shielding bag or
container before moving it from the EPA.
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Caption: Logic diagram of a properly grounded ESD workstation.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b1208216?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1208216?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Troubleshooting & Optimization

Check Availability & Pricing

Two Neutral Materials
(e.g., Shoe Sole & Carpet)

1. Materials in Contact

2. Materials Separate

3. Charge Separation Occurs
(One becomes +, one becomes -)

4. Discharge Event
(Approaching a Conductor)

Click to download full resolution via product page

Caption: Simplified workflow of the triboelectric charging process.

« To cite this document: BenchChem. [managing electrostatic discharge risks with primary
explosives]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1208216#managing-electrostatic-discharge-risks-
with-primary-explosives]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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